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Compound of Interest

Compound Name: Apodoa
CAS No.: 92751-87-6
Cat. No.: B1234849
Get Quote
. J

Disclaimer: Initial searches for "Apodoa" did not yield any relevant results. It is highly probable
that "Apodoa" is a typographical error and the intended subject was "apolipoprotein(a)” or
"apo(a)". This guide proceeds under that assumption, presenting available data for
apolipoprotein(a).

This technical guide provides a summary of the known physicochemical properties of human
apolipoprotein(a) [apo(a)], a key component of lipoprotein(a) [Lp(a)]. The information is
targeted towards researchers, scientists, and drug development professionals.

Physicochemical Characteristics of
Apolipoprotein(a)

Apolipoprotein(a) is a large, hydrophilic glycoprotein with a unique structure. Understanding its
physicochemical properties is crucial for research and therapeutic development.

Table 1: Summary of Physicochemical Properties of Apolipoprotein(a)
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Property Value Notes
Determined by sedimentation
) equilibrium in 6 M guanidine
Molecular Weight 281,000 Da )
HCI after reduction and
carboxymethylation.[1]
Mostly random coil (71%), with ) )
) Determined by circular
Structure 8% alpha-helix and 21% beta-

sheet.

dichroism.[1]

Intrinsic Viscosity

28.3 cm3/g

Consistent with an extended,

flexible coil structure.[1]

Carbohydrate Content

28.1% by weight

Composed of mannose,
galactose, galactosamine,

glucosamine, and sialic acid.

[1]

Molar Ratio of Carbohydrates

Mannose:Galactose:Galactosa
mine:Glucosamine:Sialic Acid
= 3:7:5:4:7

Amino Acid Composition

High in proline (11.4 mol %),
tryptophan, tyrosine, arginine,
and threonine. Low in lysine,

phenylalanine, and isoleucine.

Solubility

Water-soluble

Apo(a) is a water-soluble
product following the chemical

reduction of lipoprotein(a).[1]

Experimental Protocols

The following section outlines the methodologies used to determine the key physicochemical

properties of apo(a) as cited in the literature.

2.1. Isolation and Purification of Apolipoprotein(a)

 Starting Material: Human plasma lipoprotein(a) [Lp(a)].
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o Method: Chemical reduction of Lp(a) to yield two water-soluble products: apolipoprotein(a)
[apo(a)] and lipoprotein(a-) [Lp(a-)].

e Separation: The products are separated by rate zonal ultracentrifugation. Apo(a) is recovered
from the bottom of the gradient.[1]

2.2. Molecular Weight Determination

e Method: Sedimentation equilibrium in 6 M guanidine HCI.[1]

o Sample Preparation: Apo(a) is reduced and carboxymethylated prior to analysis.[1]
2.3. Structural Analysis

e Method: Circular Dichroism (CD).

e Purpose: To determine the secondary structure composition (alpha-helix, beta-sheet, random
coil).[1]

2.4. Viscometry
e Method: Standard viscometry techniques.

o Purpose: To determine the intrinsic viscosity and infer the overall shape and conformation of
the molecule in solution.[1]

Logical Relationships and Workflows

The following diagrams illustrate the key processes and relationships described in the
experimental protocols.
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Caption: Workflow for the isolation of apolipoprotein(a) from human plasma lipoprotein(a).
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Caption: Experimental workflow for the physicochemical characterization of apolipoprotein(a).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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